Cas no 73952-11-1 (DL-Tagatose)
DL-Tagatose structure
Product Name:DL-Tagatose
CAS No:73952-11-1
MF:C6H12O6
MW:180.155882835388
CID:978688
Update Time:2024-03-05
DL-Tagatose Chemical and Physical Properties
Names and Identifiers
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- DL-Tagatose
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- Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5+,6-/m1/s1
- InChI Key: BJHIKXHVCXFQLS-PQLUHFTBSA-N
- SMILES: OCC([C@H]([C@H]([C@@H](CO)O)O)O)=O
Computed Properties
- Exact Mass: 180.063388
- Monoisotopic Mass: 180.063388
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
DL-Tagatose Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
73952-11-1 (DL-Tagatose) Related Products
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